Cas no 40769-79-7 (Acetamide,N-(1,2,3,4-tetrahydro-2,4-dioxo-5-pyrimidinyl)-)

• Product name: Acetamide,N-(1,2,3,4-tetrahydro-2,4-dioxo-5-pyrimidinyl)-
• CAS No: 40769-79-7
• MF: C₆H₇N₃O₃
• MW: 169.13808
• CID: 333575
• PubChem ID: 348854

Acetamide,N-(1,2,3,4-tetrahydro-2,4-dioxo-5-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-(1,2,3,4-tetrahydro-2,4-dioxo-5-pyrimidinyl)-
• N-(2,4-dioxo-1,2,3,4-tetrahydro-pyrimidin-5-yl)-acetamide
• N-(2,4-dioxo-1H-pyrimidin-5-yl)acetamide
• AC1L8AAA
• NSC408346
• Oprea1_641670
• STK082639
• 5-acetylaminouracil
• 40769-79-7
• N-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)acetamide
• AKOS000638215
• NSC-408346
• SCHEMBL20534511
• CHEMBL4519559
• NSC 408346
• DTXSID60325049
• N-(2,4-dihydroxypyrimidin-5-yl)acetamide
• BAS 00480627

• Inchi： InChI=1S/C6H7N3O3/c1-3(10)8-4-2-7-6(12)9-5(4)11/h2H,1H3,(H,8,10)(H2,7,9,11,12)
• InChI Key： QJZBKZCJXPJZED-UHFFFAOYSA-N
• SMILES： O=C1NC(=O)C(NC(=O)C)=CN1

Computed Properties

• Exact Mass: 169.04881
• Monoisotopic Mass: 169.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 87.3Ų

Experimental Properties

• Density: 1.44
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.574
• PSA: 87.3
• LogP: -0.90540